BENGHE Foundational & Exploratory

Check Availability & Pricing

6-lodobenzo[d]thiazol-2-amine safety and
handling

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 6-lodobenzo[d]thiazol-2-amine

Cat. No.: B096846

An In-depth Technical Guide on the Safety and Handling of 6-lodobenzo[d]thiazol-2-amine

Disclaimer: Specific safety and toxicological data for 6-lodobenzo[d]thiazol-2-amine is not
readily available. The following guide is based on data from structurally similar compounds,
including other halogenated and substituted aminobenzothiazoles. This information should be
used as a precautionary guide, and a comprehensive risk assessment should be conducted
before handling this chemical.

Introduction

6-lodobenzo[d]thiazol-2-amine is a halogenated derivative of the benzothiazole scaffold, a
common motif in medicinal chemistry and drug discovery.[1] As with any novel or sparsely
studied chemical, a thorough understanding of its potential hazards and proper handling
procedures is crucial for the safety of researchers and scientists. This guide provides a
comprehensive overview of the available safety and handling information for 6-
lodobenzo[d]thiazol-2-amine, drawing upon data from closely related analogues.

Hazard Identification and Classification

While a specific GHS classification for 6-lodobenzo[d]thiazol-2-amine is not available, data
from related compounds suggest it should be handled as a hazardous substance. The primary
hazards associated with similar aminobenzothiazoles include acute toxicity if swallowed or in
contact with skin, serious eye irritation, and skin irritation.[2][3]
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GHS Classification (Predicted)

The following table summarizes the likely GHS classification for 6-lodobenzo[d]thiazol-2-

amine based on data for analogous compounds.

Hazard Class Hazard Category

Source
Hazard Statement
Analogue(s)

H301: Toxic if
o Category 3 / Category

Acute Toxicity, Oral swallowed / H302: [2][41[5]

Harmful if swallowed
o H311: Toxic in contact

Acute Toxicity, Dermal  Category 3 ) )
with skin

Acute Toxicity, H332: Harmful if

) Category 4 )
Inhalation inhaled
Skin H315: Causes skin
: - Category 2 N [2][5][6]1[7]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
- Category 2A o [2[4][5][6][7]
Damage/Eye Irritation eye irritation
Specific target organ
o ] H335: May cause

toxicity — single Category 3 ) o [6][71[8]
respiratory irritation

exposure

Hazardous to the

_ _ H402: Harmful to
aguatic environment, Category 3

acute hazard

aquatic life

Signal Word: Danger[2] or Warning[4][5][6][7][8]

Hazard Pictograms:
e wialt text
e alt text

° Lf:la-l.t text
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Physical and Chemical Properties

Limited data is available for the physical and chemical properties of 6-lodobenzo[d]thiazol-2-
amine. The table below includes data for the target compound where available, supplemented
with data from closely related compounds for context.

Property Value Source Compound
Molecular Formula C7HsIN2S 6-lodobenzo[d]thiazol-2-amine
Molecular Weight 276.09 g/mol 6-lodobenzo[d]thiazol-2-amine
Appearance Solid 2-Aminobenzothiazole[9]
Melting Point 80-81 °C 6-lodobenzo[d]thiazole[10]
Boiling Point 316.8 £ 15.0 °C at 760 mmHg 6-lodobenzo[d]thiazole[10]
Solubility No data available

log Pow 2.01 (calculated) 2-Aminobenzothiazole

Toxicological Information

No specific toxicological studies (e.g., LD50, LC50) for 6-lodobenzo[d]thiazol-2-amine were
found. The primary toxicological concerns, based on related compounds, are acute toxicity
upon ingestion or skin contact, and irritation to the skin, eyes, and respiratory system.[2][3][6]
[8] When heated to decomposition, it may emit highly toxic fumes.[11]

Experimental Protocols

As no specific safety studies for 6-lodobenzo[d]thiazol-2-amine are published, a generalized
workflow for assessing acute oral toxicity is provided below. This is based on standard OECD
guidelines.
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Generalized Workflow for Acute Oral Toxicity Study (Solid)
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Caption: Generalized workflow for an acute oral toxicity study.

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b096846?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling and Storage
Handling

e Work in a well-ventilated area, preferably under a chemical fume hood.[2]

Avoid contact with skin, eyes, and clothing.[12]

Avoid breathing dust, fumes, or vapors.[2][8]

Wash hands thoroughly after handling.[2][4][8]

Do not eat, drink, or smoke when using this product.[2][4]

Storage

» Store in a tightly closed container.[2][12]
e Keep in a cool, dry, and well-ventilated place.[2][12]
o Store locked up or in an area accessible only to qualified or authorized personnel.[2]

o Keep away from incompatible materials such as strong oxidizing agents.[9]

Personal Protective Equipment (PPE)

Appropriate PPE should be worn at all times when handling this compound.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/728519
https://aksci.com/sds/3805DD_SDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/728519
https://aksci.com/sds/5309EM_SDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/728519
https://www.geneseo.edu/sites/default/files/2022-10/2-Aminobenzothiazole%20sds_2.pdf
https://aksci.com/sds/5309EM_SDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/728519
https://www.geneseo.edu/sites/default/files/2022-10/2-Aminobenzothiazole%20sds_2.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/728519
https://aksci.com/sds/3805DD_SDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/728519
https://aksci.com/sds/3805DD_SDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/728519
https://www.fishersci.com/store/msds?partNumber=AC148810050&productDescription=2-AMINOBENZOTHIAZOLE+97%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protection Type Recommendation Source(s)

Wear chemical safety goggles
or a face shield. Use
equipment for eye protection
Eye/Face Protection tested and approved under [2][9]
appropriate government
standards such as NIOSH
(US) or EN 166 (EU).

Wear impervious gloves (e.g.,
_ . nitrile rubber) and protective
Skin Protection _ _ [2]
clothing to prevent skin

contact.

If dust or aerosols are
) ) generated, use a NIOSH-
Respiratory Protection ] ] [11]
approved respirator with an

appropriate filter.

First Aid Measures

In case of exposure, follow these first aid procedures and seek immediate medical attention.
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Exposure Route First Aid Measures Source(s)

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o o [12][13]
respiration. If breathing is

difficult, give oxygen.

Immediately flush skin with
plenty of soap and water for at

Skin Contact least 15 minutes while [12][13]
removing contaminated

clothing and shoes.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact ] ] . [12][13]
minutes, occasionally lifting the

upper and lower eyelids.

Do NOT induce vomiting.
) Rinse mouth with water. Never
Ingestion ) ) [12]
give anything by mouth to an

unconscious person.

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment. Evacuate personnel
to a safe area. Ensure adequate ventilation. Avoid breathing dust.[2]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains, waterways, or soil.[2][12]

» Methods for Cleaning Up: Sweep up the spilled solid material, avoiding dust generation, and
place it in a suitable, closed container for disposal.[2][12]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][9]
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o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion, including carbon oxides, nitrogen oxides, and sulfur oxides.[2]
[91[12]

» Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[2]

[9]

Visual Guides
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Safe Handling Workflow for a Chemical Powder
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Caption: Standard workflow for safely handling a chemical powder.
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First Aid Decision Pathway for Chemical Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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